Cas no 126930-21-0 (Ethyl 5-cyclohexyl-3-oxopentanoate)

• Product Name: Ethyl 5-cyclohexyl-3-oxopentanoate
• CAS No: 126930-21-0
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 822699
• Update Time: 2025-04-19

Ethyl 5-cyclohexyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexyl-3-oxo-pentanoic acid ethyl ester
• ethyl 5-cyclohexyl-3-oxopentanoate
• 5-Cyclohexyl-3-oxo-valeriansaeure-aethylester
• 5-cyclohexyl-3-oxo-valeric acid ethyl ester
• Ethyl 5-cyclohexyl-3-oxopentanoate

• Inchi： 1S/C13H22O3/c1-2-16-13(15)10-12(14)9-8-11-6-4-3-5-7-11/h11H,2-10H2,1H3
• InChI Key： CYVJFXKWPLHZTD-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CCC1CCCCC1

Computed Properties

• Exact Mass: 226.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 43.37000
• LogP: 2.86920

Ethyl 5-cyclohexyl-3-oxopentanoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26-36